![molecular formula C10H19N3O2 B1465852 Methyl({3-[1-(2-methylpropoxy)ethyl]-1,2,4-oxadiazol-5-yl}methyl)amine CAS No. 1354953-88-0](/img/structure/B1465852.png)
Methyl({3-[1-(2-methylpropoxy)ethyl]-1,2,4-oxadiazol-5-yl}methyl)amine
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
- Chemical Synthesis and Reaction Behavior : The study by Jäger et al. (2002) explores a ring-fission/C–C bond cleavage reaction involving N-alkyl-N-methyl-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]amine. The reaction mechanism proposed indicates complex pathways leading to diverse products, showcasing the reactivity of compounds related to Methyl({3-[1-(2-methylpropoxy)ethyl]-1,2,4-oxadiazol-5-yl}methyl)amine in synthetic chemistry applications (Jäger, Laggner, Mereiter, & Holzer, 2002).
Bioactivity and Applications
- Biological Screening for Newer Compounds : Verma, Awasthi, & Jain (2022) synthesized a series of novel carbazole conjugates, demonstrating the process of creating biologically active compounds from starting materials through complex synthesis pathways, which could include derivatives of this compound. These compounds were characterized for their potential biological activities, illustrating the importance of such chemicals in medicinal chemistry research (Verma, Awasthi, & Jain, 2022).
Energetic Materials
- Development of Insensitive Energetic Materials : The research by Yu et al. (2017) into 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives for use as insensitive energetic materials highlights the potential of this compound related compounds in the field of materials science. These compounds exhibit moderate thermal stabilities and insensitivity towards impact and friction, making them superior to traditional materials like TNT (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).
properties
IUPAC Name |
N-methyl-1-[3-[1-(2-methylpropoxy)ethyl]-1,2,4-oxadiazol-5-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O2/c1-7(2)6-14-8(3)10-12-9(5-11-4)15-13-10/h7-8,11H,5-6H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQNKVNWMYAFYLA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC(C)C1=NOC(=N1)CNC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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